Tert-butyl 2-(5-amino-4-bromopyrazol-1-yl)acetate

• IUPAC Name: tert-butyl 2-(5-amino-4-bromopyrazol-1-yl)acetate
• InChI: InChI=1S/C9H14BrN3O2/c1-9(2,3)15-7(14)5-13-8(11)6(10)4-12-13/h4H,5,11H2,1-3H3
• InChI Key: ZEMDIXZGXJEOQL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CN1C(=C(C=N1)Br)N
• Molecular Formula: C9H14BrN3O2
• Molecular Weight: 276.13 g/mol

Description

“Tert-butyl 2-(5-amino-4-bromopyrazol-1-yl)acetate” is a complex organic compound. It likely contains a pyrazole ring, which is a common structure in many pharmaceuticals and agrochemicals. The tert-butyl group and acetate group are also commonly seen in organic chemistry.

Synthesis Analysis

While specific synthesis methods for this compound were not found, similar compounds are often synthesized through reactions involving aromatic nitriles. Additionally, bromopyrazoles can be synthesized through various methods, including palladium-catalyzed cross-coupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Similar compounds, such as tert-butyl acetate, are often liquids at room temperature.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many pyrazole derivatives exhibit biological activity and are used in medicinal chemistry.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling. This may include wearing protective clothing and avoiding contact with skin and eyes.

Future Directions

The future directions for this compound would likely depend on its intended use and efficacy. Pyrazole derivatives are a topic of ongoing research in medicinal chemistry.